1-[2-(Difluoromethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one

• IUPAC Name: 1-[2-(difluoromethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one
• InChI: InChI=1S/C9H13F2NO2/c1-3-7(13)12-4-5-14-9(2,6-12)8(10)11/h3,8H,1,4-6H2,2H3
• InChI Key: PFLOBZZTQJSGAK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCO1)C(=O)C=C)C(F)F
• Molecular Formula: C9H13F2NO2
• Molecular Weight: 205.20 g/mol

Description

1-[2-(Difluoromethyl)-2-methylmorpholin-4-yl]prop-2-en-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as DFMP and is a white solid at room temperature. DFMP has a molecular weight of 203.2 g/mol and a melting point of 65-67°C.

Mechanism of Action

DFMP has a unique mechanism of action, which involves the formation of a covalent bond with the target protein. This covalent bond results in the irreversible inhibition of the protein's activity, leading to a downstream effect on the biological process in which the protein is involved. DFMP has been shown to be highly selective in its binding to specific proteins, making it a useful tool in the study of protein function.
Biochemical and Physiological Effects:
DFMP's biochemical and physiological effects are largely dependent on the specific protein it targets. However, some studies have shown that DFMP can interfere with cellular signaling pathways, leading to changes in cell proliferation and apoptosis. DFMP has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using DFMP in lab experiments is its high selectivity for specific proteins, allowing for precise targeting of biological processes. DFMP is also relatively easy to synthesize, making it a readily available reagent for researchers. However, DFMP's irreversible binding to target proteins can also be a limitation, as it can lead to off-target effects and potential toxicity.

Future Directions

DFMP's potential applications in various scientific research areas continue to be explored, with several future directions being proposed. One potential direction is the use of DFMP in the study of protein-protein interactions, which play a crucial role in various biological processes. DFMP may also be useful in the design of new drugs targeting specific protein-protein interactions. Another future direction is the development of DFMP derivatives with improved selectivity and reduced toxicity, making them more suitable for use in therapeutic applications.
In conclusion, DFMP is a chemical compound with significant potential in various scientific research areas. Its unique mechanism of action, high selectivity, and ease of synthesis make it a useful tool in the study of protein function and drug discovery. Further research is needed to explore its potential applications fully and develop new derivatives with improved properties.

Synthesis Methods

DFMP can be synthesized using various methods, including the reaction of 2,2-difluoroethylamine with 2-methyl-4-(prop-2-en-1-yl)morpholine in the presence of a base. Another method involves the reaction of 2-methyl-4-(prop-2-en-1-yl)morpholine with chlorodifluoromethane in the presence of a base. Both methods yield DFMP with high purity and yield.

Scientific Research Applications

DFMP has been extensively studied for its potential use in various scientific research areas. One of the primary applications of DFMP is in the field of organic chemistry, where it is used as a reagent in various chemical reactions. DFMP has also shown potential as a useful tool in drug discovery and development, particularly in the design of new drugs targeting specific proteins.